Cas no 1250997-62-6 (Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 1250997-62-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 2132938
• PubChem ID: 53302244
• Update Time: 2025-07-22

Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• tert-butyl 4-(aminomethyl)-3-azabicyclo[2.1.1]hexane-3-carboxylat e
• tert-butyl (1s,4s)-1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 845-475-2
• AAC99762
• EN300-128723
• EN300-37375124
• tert-butyl1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate
• SB12620
• DB-062349
• CS-0183468
• AKOS015900940
• 1250997-62-6
• SCHEMBL18378137
• Tert-butyl 1-(aminomethyl)-2-azabicyclo(2.1.1)hexane-2-carboxylate
• AT11721

• MDL： MFCD17017103
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-8-4-11(13,5-8)7-12/h8H,4-7,12H2,1-3H3
• InChI Key： PORGHNCLXWCXOD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC1(CN)C2)=O

Computed Properties

• Exact Mass: 212.152477885Da
• Monoisotopic Mass: 212.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate

Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 1250997-62-6): A Comprehensive Overview

Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate, identified by its CAS number 1250997-62-6, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative has garnered attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of molecules known for their versatile biological activities, making it a valuable candidate for further research and development.

The structural framework of Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate consists of a bicyclic system with a nitrogen atom incorporated into the ring, which is a common feature in many bioactive molecules. The presence of an amine group and a carboxylate moiety further enhances its potential for interaction with biological targets. This combination of structural elements suggests that the compound may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signaling pathways.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. Bicyclic compounds, in particular, have shown promise due to their ability to mimic the three-dimensional shape of natural ligands, thereby improving binding efficiency and selectivity. The< strong> Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate structure aligns well with these principles, offering a potential starting point for designing new therapeutic agents.

One of the key aspects that make this compound noteworthy is its potential role in modulating biological processes. The amine group can serve as a hydrogen bond acceptor or donor, which is crucial for interactions with proteins and other biomolecules. Additionally, the carboxylate group can participate in salt bridge formation, further stabilizing protein-ligand complexes. These features make Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate an attractive candidate for use in drug design strategies aimed at targeting specific biological pathways.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The bicyclic nature of Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate provides it with inherent flexibility, allowing it to adopt multiple conformations that can optimize interactions with biological targets. This flexibility is often a desirable trait in lead compounds, as it can enhance binding affinity and reduce the risk of off-target effects.

The< strong>Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate molecule also exhibits interesting physicochemical properties that are relevant for drug development. Its molecular weight and lipophilicity are within favorable ranges for oral bioavailability, making it a promising candidate for further investigation as an oral therapeutic agent. Additionally, the compound's solubility profile suggests that it may be suitable for formulation into various dosage forms.

In the context of medicinal chemistry, the synthesis and optimization of< strong>Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate have been subjects of considerable interest. Researchers have explored various synthetic routes to access this scaffold, focusing on achieving high yields and purity while minimizing side reactions. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their incorporation into drug discovery programs.

The potential applications of< strong>Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate extend across multiple therapeutic areas due to its versatile structural features. For instance, its ability to interact with biological targets suggests potential uses in treating neurological disorders, inflammatory conditions, and other diseases where modulating protein-protein interactions is key.

The compound's unique structure also makes it a valuable tool for mechanistic studies in pharmacology and biochemistry.< strong>Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate can be used to probe the function of specific enzymes or receptors by competing with endogenous ligands or by acting as a scaffold for derivatization into more potent analogs.

The development of novel drug candidates often involves iterative cycles of synthesis, testing, and optimization.< strong>Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate represents an early-stage lead that has shown promise in initial studies but requires further exploration to fully understand its potential as a therapeutic agent.

In conclusion,< strong>Tert-butyl 1-(aminomethyl)-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No. 1250997-62- 6) is a structurally intriguing compound with significant potential in medicinal chemistry and pharmacology.< strong>The combination of its unique bicyclic scaffold, functional groups, and favorable physicochemical properties makes it an attractive candidate for further research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies.